Cas no 131469-72-2 (Methyl 2-(acetyloxy)(4-chlorophenyl)methylacrylate)

Methyl 2-(acetyloxy)(4-chlorophenyl)methylacrylate structure
131469-72-2 structure
Product Name:Methyl 2-(acetyloxy)(4-chlorophenyl)methylacrylate
CAS No:131469-72-2
MF:C16H10N2O2F2
MW:300.26
MDL:MFCD18378272
CID:4473571
PubChem ID:11129334
Update Time:2024-11-08

Methyl 2-(acetyloxy)(4-chlorophenyl)methylacrylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(acetyloxy)(4-chlorophenyl)methylacrylate
    • methyl 2-[(acetyloxy)(4-chlorophenyl)methyl]prop-2-enoate
    • MFCD18378272
    • CHEMBL4097070
    • 131469-72-2
    • LS-11403
    • ALBB-031504
    • Methyl 2-(acetoxy(4-chlorophenyl)methyl)acrylate
    • AKOS034831958
    • CS-0337884
    • Methyl 2-[(acetyloxy)(4-chlorophenyl)methyl]acrylate
    • methyl 2-(alpha-acetoxy-4-chlorobenzyl)acrylate
    • 2-(4-Chloro-alpha-acetoxybenzyl)acrylic acid methyl ester
    • Methyl 2-[acetyloxy-(4-chlorophenyl)methyl]prop-2-enoate
    • Benzenepropanoic acid, b-(acetyloxy)-4-chloro-a-methylene-, methylester
    • MDL: MFCD18378272
    • Inchi: InChI=1S/C13H13ClO4/c1-8(13(16)17-3)12(18-9(2)15)10-4-6-11(14)7-5-10/h4-7,12H,1H2,2-3H3
    • InChI Key: SUCGWHZXYIZOIK-UHFFFAOYSA-N
    • SMILES: CC(=O)OC(C1=CC=C(C=C1)Cl)C(=C)C(=O)OC

Computed Properties

  • Exact Mass: 268.0502366g/mol
  • Monoisotopic Mass: 268.0502366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6Ų

Methyl 2-(acetyloxy)(4-chlorophenyl)methylacrylate Pricemore >>

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